4-Fluoroolanzapine-d3

• Molecular Formula: C₁₇H₁₆D₃FN₄S
• Molecular Weight: 333.44
• Synonyms: 8-Fluoro-2-methyl-4-(4-methyl-d3-piperazin-1-yl)-10H-benzo[b]thieno[2,3-e][1,4]diazepine

Description

4-Fluoroolanzapine-d3 is a deuterated analog of 4-fluoro-olanzapine, a fluorinated derivative of the antipsychotic drug olanzapine. The compound incorporates three deuterium atoms (d3) at specific positions, enhancing its utility in analytical chemistry, particularly as an internal standard for mass spectrometry (MS) and pharmacokinetic studies. Its molecular structure retains the core benzodiazepine-thiophene scaffold of olanzapine, with a fluorine substituent at the 4-position of the thiophene ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 4-fluoroolanzapine-d3 with structurally and functionally related derivatives of olanzapine, as documented in pharmaceutical chemistry literature.

Table 1: Key Structural and Chemical Properties of Olanzapine Derivatives

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Notes
4-Fluoroolanzapine-d3	Fluorine (4-position), d3	C₁₇H₁₅D₃FN₅S	~362.46*	Internal standard for MS
Olanzapine	None	C₁₇H₂₀N₄S	312.44	Parent antipsychotic drug
4-Fluoro-olanzapine	Fluorine (4-position)	C₁₇H₁₇FN₄S	330.41	Metabolic stability studies
8-Fluoro-olanzapine	Fluorine (8-position)	C₁₇H₁₈FN₅S	359.43	Structural isomer; altered receptor affinity
N-Desmethyl olanzapine	Missing methyl group (N-position)	C₁₆H₁₈N₄S	298.40	Major metabolite; reduced potency
Olanzapine N-Oxide	N-oxide group	C₁₇H₂₀N₄O₂S	344.43	Oxidation product; inactive metabolite
Olanzapine dimer	Covalent dimer	C₃₄H₃₈N₈S₂	622.85	Impurity; potential immunogenicity
Nitro-olanzapine	Nitro group (position varies)	C₁₇H₁₉N₅O₂S	357.43	Synthetic intermediate; reactive

*Calculated based on deuterium substitution (3×D replaces 3×H).

Structural and Functional Comparisons

Substituent Position and Electronic Effects: 4-Fluoroolanzapine-d3 vs. Fluorine at the 4-position increases metabolic stability compared to olanzapine due to enhanced electronegativity and resistance to oxidative degradation . 8-Fluoro-olanzapine: Fluorine at the 8-position disrupts π-stacking interactions with dopamine D2 receptors, reducing antipsychotic efficacy by ~40% compared to 4-fluoro derivatives .

Metabolic Pathways :

• N-Desmethyl olanzapine is the primary metabolite of olanzapine, formed via cytochrome P450 (CYP1A2)-mediated demethylation. Its reduced lipophilicity decreases blood-brain barrier penetration, explaining its lower clinical activity. In contrast, 4-fluoro-olanzapine shows slower demethylation rates, suggesting prolonged half-life .
• Olanzapine N-Oxide is an inactive metabolite generated through hepatic oxidation, highlighting the importance of deuterium in 4-fluoroolanzapine-d3 for blocking metabolic hot spots.

Analytical Utility: 4-Fluoroolanzapine-d3 is indispensable in quantitative MS due to its near-identical chromatographic behavior to non-deuterated analogs, enabling precise pharmacokinetic tracking. This contrasts with nitro-olanzapine, which is primarily used as a synthetic precursor and lacks diagnostic utility .

Impurity Profiles :

• The olanzapine dimer is a critical impurity in manufacturing, linked to batch inconsistencies. Its high molecular weight (~623 g/mol) complicates purification, whereas 4-fluoroolanzapine-d3 is synthetically controlled to >99% isotopic purity .

Research Implications and Limitations

For example, the 8-fluoro derivative’s reduced receptor affinity underscores the sensitivity of olanzapine’s thiophene ring to substituent positioning. Further studies are needed to explore deuterium’s impact on in vivo stability and toxicity.